Cas no 897620-93-8 (2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide)

• Product Name: 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• CAS No: 897620-93-8
• MF: C₂₀H₁₆ClN₅O₂S₂
• MW: 457.956339836121
• CID: 5842926
• PubChem ID: 18567600
• Update Time: 2025-10-28

2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleacetamide, 2-[[[(4-chlorophenyl)amino]carbonyl]amino]-N-(6-methyl-2-benzothiazolyl)-
• F2096-0539
• 2-(2-{[(4-chlorophenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• 2-[2-[(4-chlorophenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• 897620-93-8
• AKOS024627010
• 2-(2-(3-(4-chlorophenyl)ureido)thiazol-4-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide
• 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

• Inchi： 1S/C20H16ClN5O2S2/c1-11-2-7-15-16(8-11)30-20(24-15)25-17(27)9-14-10-29-19(23-14)26-18(28)22-13-5-3-12(21)4-6-13/h2-8,10H,9H2,1H3,(H,24,25,27)(H2,22,23,26,28)
• InChI Key： NZCOMSBUFNFNTR-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=NC3=CC=C(C)C=C3S2)=O)N=C1NC(NC1=CC=C(Cl)C=C1)=O

Computed Properties

• Exact Mass: 457.0433948g/mol
• Monoisotopic Mass: 457.0433948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 153Ų

Experimental Properties

• Density: 1.571±0.06 g/cm3(Predicted)
• pka: 6.04±0.70(Predicted)

Additional information on 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide

Comprehensive Guide to 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 897620-93-8)

2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 897620-93-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure featuring a thiazole and benzothiazole backbone, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its bioactive properties, which make it a candidate for targeting specific biological pathways.

The molecular formula of 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide reflects its complex architecture, combining a chlorophenyl group with thiazole and benzothiazole rings. This structural complexity contributes to its potential interactions with biological targets, making it a subject of ongoing research in drug design and molecular pharmacology. The compound’s CAS number, 897620-93-8, serves as a unique identifier for researchers and suppliers in the chemical industry.

One of the key areas of interest for 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide is its potential role in addressing antibiotic resistance, a pressing global health issue. Scientists are exploring its efficacy against resistant bacterial strains, leveraging its unique chemical properties. Additionally, its anti-inflammatory and antioxidant properties are being investigated, aligning with current trends in personalized medicine and nutraceutical development.

The synthesis of 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide involves multi-step organic reactions, often requiring precise control of reaction conditions to achieve high yields and purity. Researchers frequently employ techniques such as NMR spectroscopy and mass spectrometry to confirm the compound’s structure and purity. These analytical methods are critical for ensuring the reliability of experimental results in both academic and industrial settings.

In the pharmaceutical industry, 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide is considered a promising scaffold for the development of small-molecule therapeutics. Its ability to modulate enzyme activity and receptor binding makes it a valuable tool in the search for new treatments for chronic diseases. The compound’s pharmacokinetic profile is also under scrutiny, as researchers aim to optimize its bioavailability and minimize potential side effects.

Beyond its pharmaceutical applications, 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide has potential uses in agricultural chemistry. Its structural features may contribute to the development of novel pesticides or herbicides, addressing the growing demand for sustainable agricultural solutions. This versatility underscores the compound’s importance in both human health and environmental science.

The market for 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide is expected to grow as research continues to uncover its diverse applications. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the rising demand from academic institutions and pharmaceutical companies. Quality control remains a top priority, with stringent standards in place to ensure the compound’s consistency and performance in research applications.

For researchers and industry professionals seeking detailed information about 2-(2-{(4-chlorophenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide (CAS No. 897620-93-8), it is essential to consult peer-reviewed studies and reliable chemical databases. The compound’s unique properties and potential applications make it a valuable asset in the ongoing quest for innovative solutions to global health and environmental challenges.